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Compound of Interest

Compound Name: 2-Ethylcrotonaldehyde

Cat. No.: B3428050 Get Quote

An In-depth Technical Guide on the Physical Properties of 2-Ethylcrotonaldehyde

This technical guide provides a comprehensive overview of the core physical properties of 2-
Ethylcrotonaldehyde. The information is intended for researchers, scientists, and drug

development professionals who require detailed data and experimental context for this

compound.

Chemical Identity
IUPAC Name: (2E)-2-ethylbut-2-enal[1][2]

Synonyms: 2-Ethyl-2-butenal, 2-Ethyl crotonic aldehyde[2]

CAS Number: 19780-25-7[1][3]

Molecular Formula: C₆H₁₀O[1][3]

Physical Properties
The physical properties of 2-Ethylcrotonaldehyde are summarized in the table below. These

properties are crucial for understanding its behavior in various experimental and industrial

settings.
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Property Value Source(s)

Molecular Weight 98.14 g/mol [2][4]

98.143 g/mol [3][5]

98.16 g/mol [1]

Density 0.829 g/cm³ [1][5]

0.86 g/cm³ [6][7]

Boiling Point 136.5°C at 760 mmHg [5]

59°C at 55 mmHg [6][7]

Melting Point -78°C (estimate) [6]

Flash Point 31°C [6][7]

28.3°C [5]

83.00°F (28.33°C) (est.) [8]

Vapor Pressure 7.34 mmHg at 25°C [5][6]

Refractive Index 1.4475 [6]

1.419 [5]

Solubility in Water 4710 mg/L at 25°C (est.) [8]

LogP (o/w) 1.54160 [5]

1.597 (est.) [8]

Experimental Protocols for Property Determination
While specific experimental protocols for determining the physical properties of 2-
Ethylcrotonaldehyde were not detailed in the provided search results, generalized methods

for aldehydes and other liquid organic compounds are well-established. Below are outlines of

typical procedures.

Boiling Point Determination
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a liquid aldehyde like 2-Ethylcrotonaldehyde, this can be determined using

methods such as simple distillation or the Thiele tube method.

Simple Distillation: The compound is heated in a distillation flask connected to a condenser.

A thermometer is placed so that its bulb is just below the side arm of the flask to measure the

temperature of the vapor that is in equilibrium with the boiling liquid. The temperature at

which a steady stream of distillate is collected is recorded as the boiling point.

Thiele Tube Method: A small amount of the liquid is placed in a small test tube, and a

capillary tube, sealed at one end, is inverted into the liquid. The apparatus is attached to a

thermometer and heated in a Thiele tube containing oil. As the temperature rises, a stream of

bubbles will emerge from the capillary tube. The heat is then removed, and the temperature

at which the liquid is drawn back into the capillary tube is recorded as the boiling point.

Density Measurement
The density of a liquid can be determined using several methods, including pycnometry and the

use of a vibrating tube densimeter.

Pycnometry: A pycnometer, which is a flask with a precisely known volume, is weighed

empty. It is then filled with 2-Ethylcrotonaldehyde and weighed again. The density is

calculated by dividing the mass of the liquid by the volume of the pycnometer. Temperature

control is crucial for accurate measurements.

Vibrating Tube Densitometer: This instrument measures the oscillation frequency of a U-

shaped tube filled with the sample. The frequency of vibration is directly related to the

density of the liquid in the tube. This method is fast, accurate, and requires only a small

sample volume.

Refractive Index Measurement
The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material. It is a characteristic property of a substance.

Abbe Refractometer: This is the most common instrument for measuring the refractive index

of liquids. A few drops of the liquid are placed between two prisms. Light of a specific
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wavelength (usually the sodium D-line at 589 nm) is passed through the sample, and the

angle of refraction is measured. The instrument is calibrated to directly provide the refractive

index, typically at a standard temperature of 20°C.

Flash Point Determination
The flash point is the lowest temperature at which a liquid gives off enough vapor to form an

ignitable mixture with the air near its surface.

Closed-Cup Method (e.g., Pensky-Martens): The liquid is heated in a closed cup, and an

ignition source is periodically introduced into the vapor space. The temperature at which a

flash is observed is the flash point. This method is generally used for liquids with lower flash

points as it minimizes the loss of volatile components.

Open-Cup Method (e.g., Cleveland Open Cup): The liquid is heated in an open cup, and an

ignition source is passed over the surface. This method typically yields a higher flash point

than the closed-cup method and is often used for less volatile liquids.

Solubility Testing
The solubility of an organic compound is typically determined by mixing a small amount of the

solute with a solvent and observing whether a homogeneous solution is formed.

Qualitative Solubility Test: A small, measured amount of 2-Ethylcrotonaldehyde (e.g., 0.1 g

or 0.2 mL) is added to a test tube containing a specific volume of solvent (e.g., 3 mL of

water). The mixture is agitated, and the solubility is observed. This can be done with a range

of solvents to determine the compound's polarity and solubility characteristics. For aldehydes

with shorter carbon chains, some solubility in water is expected due to the potential for

hydrogen bonding with water molecules.

Synthesis Workflow
2-Ethylcrotonaldehyde can be synthesized via an aldol condensation reaction followed by

dehydration. The following diagram illustrates a typical workflow for its production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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